Cas no 722545-98-4 (2,5-Epoxy-1,3-benzodioxole, hexahydro-)

2,5-Epoxy-1,3-benzodioxole, hexahydro- structure
722545-98-4 structure
Product Name:2,5-Epoxy-1,3-benzodioxole, hexahydro-
CAS No:722545-98-4
MF:C7H10O3
MW:142.152502536774
CID:544254
PubChem ID:71404459
Update Time:2025-04-19

2,5-Epoxy-1,3-benzodioxole, hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Epoxy-1,3-benzodioxole, hexahydro-
    • CTK2H2682
    • Hexahydro-2H-2,5-epoxy-1,3-benzodioxole
    • DTXSID50825301
    • 722545-98-4
    • Inchi: 1S/C7H10O3/c1-2-5-6-3-4(1)8-7(9-5)10-6/h4-7H,1-3H2
    • InChI Key: QWBPYPTUMWVXKP-UHFFFAOYSA-N
    • SMILES: O1C2OC3CCC(C1C3)O2

Computed Properties

  • Exact Mass: 142.062994177g/mol
  • Monoisotopic Mass: 142.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 27.7Ų

2,5-Epoxy-1,3-benzodioxole, hexahydro- Related Literature

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd